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Introduction

The Cativa process, developed by BP Chemicals and commercialized in 1995, represents a
significant advancement in the industrial production of acetic acid via methanol carbonylation.
[1][2][3] This process utilizes a sophisticated iridium-based catalyst system, offering numerous
advantages over the preceding rhodium-based Monsanto process, including higher reaction
rates, improved efficiency, and greater stability under low water conditions.[1][2][4] These
enhancements result in reduced byproduct formation, lower energy consumption, and
significant capital cost savings.[1] The core of the Cativa technology lies in the unique reactivity
of its iridium-iodide catalyst, often promoted by ruthenium complexes or metal iodides.[1][2][5]
This document provides detailed application notes and experimental protocols relevant to the
use of iridium complexes in the Cativa process for acetic acid synthesis.

Catalytic System and Mechanism

The primary catalyst in the Cativa process is the anionic iridium complex,
diiododicarbonyliridate(l) ([Ir(CO)zI2]7).[1][2] The catalytic cycle, which shares fundamental
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steps with the Monsanto process, involves the oxidative addition of methyl iodide to the Ir(l)
center, followed by migratory CO insertion and subsequent reductive elimination of acetyl
iodide, which is then hydrolyzed to acetic acid.[2]

A key distinction of the Cativa process is the significantly faster rate of oxidative addition of
methyl iodide to the iridium center—approximately 150 times faster than with rhodium.[1] While
the subsequent migratory insertion step is slower for iridium, this is effectively counteracted by
the use of promoters.[1] Promoters, such as ruthenium carbonyl complexes or simple iodides of
zinc, cadmium, and indium, accelerate the overall reaction rate by facilitating the removal of an
iodide ligand from the iridium center, which in turn promotes the coordination of carbon
monoxide and accelerates the migratory insertion step.[3][6][7][8]

Data Presentation
Table 1: Typical Reaction Conditions for the Cativa

Process

Parameter Value Reference
Temperature 180 - 195°C [1]
Total Reactor Pressure 30 - 40 bar [1]
Carbon Monoxide Partial

25 - 35 bar [1]
Pressure
Water Concentration 0.5-5wt% [1]
Methyl Acetate Concentration 20 - 30 wt% [1]
Methyl lodide Concentration 8-12 wt% [1]
Iridium Catalyst Concentration 100 - 6000 ppm [1]
Reactor Residence Time 1- 2 hours [1]

Table 2: Performance Comparison: Cativa vs. Monsanto
Process
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Parameter Cativa Process Monsanto Process Reference
Catalyst Iridium-based Rhodium-based [1112]
Water Concentration 0.5-5wt% 10 - 15 wt% [1]
Methanol Selectivity > 99% > 99% [1]19]
Reaction Productivity up to 50 mol/L/h ~10 mol/L/h [1]
Propionic Acid

Byproduct < 200 ppm ~500 ppm [1]

CO Efficiency > 94% ~85% [1][10]

Experimental Protocols
Protocol 1: In-situ Catalyst Preparation

Objective: To prepare the active iridium catalyst ([Ir(CO)z12]") and ruthenium promoter within
the reaction medium.

Materials:

e Iridium precursor (e.g., HzIrCls or Irl3)
e Ruthenium precursor (e.g., Rusz(CO)12)
e Methanol

» Acetic Acid

o Methyl lodide

o Deionized Water

e Carbon Monoxide (high purity)

o High-pressure autoclave reactor equipped with a stirrer, gas inlet, liquid sampling port, and
temperature and pressure controls.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://grokipedia.com/page/Cativa_process
https://en.wikipedia.org/wiki/Cativa_process
https://grokipedia.com/page/Cativa_process
https://grokipedia.com/page/Cativa_process
https://www.ingentaconnect.com/contentone/matthey/pmr/2000/00000044/00000003/art00001?crawler=true
https://grokipedia.com/page/Cativa_process
https://grokipedia.com/page/Cativa_process
https://grokipedia.com/page/Cativa_process
https://www.chem.mtu.edu/chem_eng/current/new_courses/CM3510/AceticAcidPaper.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16111493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Procedure:

Charge the autoclave with the desired amounts of acetic acid, methanol, water, and methyl
iodide to mimic the process conditions.

Add the iridium precursor (e.g., an aqueous solution of HzIrCle) to the reactor to achieve the
target concentration (typically 1000-5000 ppm).[1]

If a ruthenium promoter is used, add the ruthenium precursor (e.g., Rus(CO)12) to the
reactor.

Seal the reactor and purge several times with nitrogen, followed by carbon monoxide.

Pressurize the reactor with carbon monoxide to the desired partial pressure (e.g., 25-35 bar).

[1]
Heat the reactor to the operating temperature (e.g., 180-195°C) while stirring.[1]

The active catalyst species, [Ir(CO)zIz2]~, and the ruthenium promoter will form in-situ under
these conditions.[1]

Protocol 2: Methanol Carbonylation Reaction

Objective: To synthesize acetic acid from methanol and carbon monoxide using the pre-formed

iridium catalyst system.

Procedure:

Following the in-situ catalyst preparation (Protocol 1), ensure the reactor has reached the
target temperature and pressure.

Maintain a continuous flow of carbon monoxide to the reactor to replenish what is consumed
and maintain a constant partial pressure.

Continuously feed methanol to the reactor at a controlled rate to maintain the desired
concentration.

Monitor the reaction progress by periodically taking liquid samples via the sampling port.
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e Analyze the samples using gas chromatography (GC) or high-performance liquid
chromatography (HPLC) to determine the concentrations of methanol, methyl acetate, acetic
acid, and any byproducts.

e The reaction is typically run to achieve a high conversion of methanol (>99%).[1]

Mandatory Visualization
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Caption: Catalytic cycle of the iridium-catalyzed Cativa process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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